Cas no 23054-08-2 (Phosphine oxide,[2-(diphenylphosphinyl)ethyl]ethylphenyl-)

• Product Name: Phosphine oxide,[2-(diphenylphosphinyl)ethyl]ethylphenyl-
• CAS No: 23054-08-2
• MF: C₂₂H₂₄O₂P₂
• MW: 382.372287750244
• CID: 266081
• PubChem ID: 303885
• Update Time: 2025-04-19

Phosphine oxide,[2-(diphenylphosphinyl)ethyl]ethylphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,[2-(diphenylphosphinyl)ethyl]ethylphenyl-
• [2-diphenylphosphorylethyl(ethyl)phosphoryl]benzene
• NSC193759
• 23054-08-2
• DTXSID30307670
• NSC-193759

• Inchi： 1S/C22H24O2P2/c1-2-25(23,20-12-6-3-7-13-20)18-19-26(24,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,2,18-19H2,1H3
• InChI Key： DGJAVWHJIOWHIB-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(CC)(CCP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 382.12532
• Monoisotopic Mass: 382.12515400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14